4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(1-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C12H12FNO2S2/c1-9(12-3-2-8-17-12)14-18(15,16)11-6-4-10(13)5-7-11/h2-9,14H,1H3
• InChI Key: ILTJJWZBWQQDNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C12H12FNO2S2
• Molecular Weight: 285.4 g/mol

Description

4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide involves the inhibition of 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide activity. 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide is a serine/threonine kinase that regulates various cellular processes by phosphorylating its substrates. Inhibition of 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide activity by 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide results in the activation of various downstream signaling pathways, including the Wnt/β-catenin pathway, which is implicated in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide are primarily mediated by its inhibition of 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide activity. In cancer cells, 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition by 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide induces apoptosis and inhibits cell proliferation by regulating various downstream signaling pathways, including the Wnt/β-catenin pathway. In Alzheimer's disease, 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition by 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide reduces the accumulation of β-amyloid plaques and improves cognitive function. In diabetes, 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition by 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide improves insulin sensitivity and glucose uptake.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide in lab experiments include its high potency and selectivity for 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition, which allows for the study of downstream signaling pathways and cellular processes regulated by 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide. However, the limitations of using 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide in lab experiments include its potential toxicity and limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

For research on 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide include the development of more potent and selective 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibitors with improved pharmacokinetic properties and reduced toxicity. Additionally, further studies are needed to elucidate the downstream signaling pathways and cellular processes regulated by 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition by 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide in various diseases, including cancer, Alzheimer's disease, and diabetes. Finally, the potential therapeutic applications of 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide in other diseases, such as inflammation and autoimmune disorders, should be explored.

Scientific Research Applications

4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. It has been shown to inhibit 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide activity, which is implicated in the pathogenesis of these diseases. In cancer research, 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In Alzheimer's disease research, 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition has been shown to reduce the accumulation of β-amyloid plaques and improve cognitive function. In diabetes research, 4-fluoro-N-[1-(2-thienyl)ethyl]benzenesulfonamide inhibition has been shown to improve insulin sensitivity and glucose uptake.